4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole

• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenylindazole
• InChI: InChI=1S/C23H18ClN3O4S/c24-16-8-6-15(7-9-16)14-32-20-13-18(27(28)29)12-19-21(20)22(23-30-10-11-31-23)25-26(19)17-4-2-1-3-5-17/h1-9,12-13,23H,10-11,14H2
• InChI Key: VWTXKMMHCIMRHB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=NN(C3=C2C(=CC(=C3)[N+](=O)[O-])SCC4=CC=C(C=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C23H18ClN3O4S
• Molecular Weight: 467.9 g/mol

Description

4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole, also known as CBN-Indazole, is a synthetic compound that belongs to the class of indazole derivatives. This compound has been studied for its potential use in scientific research due to its unique chemical structure and potential biological effects.

Mechanism of Action

The exact mechanism of action of 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole is not fully understood. However, it has been suggested that this compound may act on various molecular targets in the body, including the cannabinoid receptors, opioid receptors, and TRPV1 receptors. These receptors are involved in pain perception, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole has been shown to have several biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to have anti-cancer effects in cell culture and animal models of cancer. Additionally, 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole in lab experiments include its unique chemical structure, potential biological effects, and availability for synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole. One potential direction is to further investigate its potential use as an analgesic and anti-inflammatory agent. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Scientific Research Applications

4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole has been studied for its potential use in scientific research, particularly in the field of pharmacology. This compound has been shown to have potential as an analgesic, anti-inflammatory, and anti-cancer agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.